Cas no 1415743-06-4 (Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1415743-06-4
• MF: C₁₆H₂₆BNO₃
• MW: 291.2
• CID: 5520593
• PubChem ID: 131497065
• Update Time: 2026-03-10

Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Isobutoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-Methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)p...
• 3-methyl-2-(2-methylpropoxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1415743-06-4
• EN300-1706375
• MFCD29115673
• G66739
• 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C16H26BNO3/c1-11(2)10-19-14-12(3)8-13(9-18-14)17-20-15(4,5)16(6,7)21-17/h8-9,11H,10H2,1-7H3
• InChI Key： CXXPFPZHTBRBDS-UHFFFAOYSA-N
• SMILES： C1(OCC(C)C)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1C

Computed Properties

• Exact Mass: 291.2005739g/mol
• Monoisotopic Mass: 291.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 381.8±42.0 °C(Predicted)
• pka: 4.16±0.34(Predicted)

Additional information on Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Recent Advances in the Study of Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1415743-06-4)

The compound Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1415743-06-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of boronic acid derivatives in medicinal chemistry, particularly in the development of protease inhibitors and other enzyme-targeting drugs. The presence of the dioxaborolane moiety in Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- suggests its potential as a versatile intermediate for the synthesis of biologically active molecules. Researchers have explored its utility in Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex organic molecules, including pharmaceuticals.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the successful incorporation of this pyridine derivative into a series of novel kinase inhibitors. The study revealed that the compound's boronate ester functionality facilitated the formation of stable complexes with target enzymes, leading to enhanced inhibitory activity. Furthermore, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

Another study, published in ACS Chemical Biology, investigated the compound's potential as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The researchers designed a series of derivatives based on the pyridine core, which exhibited selective fluorescence enhancement in the presence of specific ROS. This finding opens new avenues for the development of diagnostic tools for oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-. A study in Organic Letters reported a streamlined synthetic route that improved the overall yield and purity of the compound. The new method utilized a one-pot borylation strategy, which reduced the number of purification steps and minimized the formation of byproducts. This development is expected to facilitate the large-scale production of the compound for further biological evaluation.

In conclusion, Pyridine, 3-methyl-2-(2-methylpropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1415743-06-4) represents a valuable building block in medicinal chemistry, with demonstrated applications in drug discovery and diagnostic tool development. Ongoing research continues to explore its full potential, and future studies are expected to uncover additional therapeutic and diagnostic applications for this versatile compound.